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Compound of Interest

Compound Name: Cyanox CY 1790

Cat. No.: B1669380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanox CY 1790, chemically known as 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-

dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione, is a high-performance, sterically

hindered phenolic antioxidant. It is widely utilized to protect polymeric materials from thermal

and oxidative degradation during processing and end-use applications. This technical guide

provides a comprehensive overview of the thermal stability and degradation profile of Cyanox
CY 1790, based on available scientific literature. Understanding these characteristics is crucial

for optimizing its use in various formulations and predicting material lifetime.

Thermal Stability Analysis
The thermal stability of Cyanox CY 1790 is a key attribute, making it suitable for high-

temperature applications. The primary techniques used to evaluate its thermal properties are

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a substance as a function of temperature or time in a

controlled atmosphere. It provides critical information about the thermal stability and

decomposition temperatures of a material.

Summary of TGA Data:
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Studies have shown that Cyanox CY 1790 exhibits high thermal stability, with no significant

weight loss observed at typical processing temperatures for many polymers. The onset of

thermal degradation occurs at temperatures well above 300°C.

Thermal Event
Temperature
Range (°C)

Weight Loss
(%)

Peak
Decompositio
n Temperature
(°C)

Reference

Initial

Decomposition
> 344 - - [1]

Main

Decomposition
344 - 445 ~98.5 425 [1]

Final Residue at

800°C
- 1.5 - [1]

Note: The data presented is based on available literature and may vary depending on the

specific experimental conditions.

Differential Scanning Calorimetry (DSC)
DSC is used to measure the heat flow associated with thermal transitions in a material as a

function of temperature. For Cyanox CY 1790, DSC is primarily used to determine its melting

point and assess its thermal behavior upon heating.

Summary of DSC Data:

DSC analysis of Cyanox CY 1790 reveals a distinct endothermic event corresponding to its

melting point.

Thermal Event
Temperature
Range (°C)

Peak
Temperature
(°C)

Enthalpy of
Fusion (J/g)

Reference

Melting 155 - 176
Not explicitly

stated

Not explicitly

stated
[1]
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Note: The peak temperature and enthalpy of fusion are important parameters for characterizing

the purity and crystalline nature of the antioxidant.

Degradation Profile
The degradation of Cyanox CY 1790, like other hindered phenolic antioxidants, primarily

proceeds through an autoxidation mechanism when exposed to heat and oxygen. This process

involves the generation of free radicals and subsequent oxidation of the phenolic moieties.

Proposed Degradation Pathway
The antioxidant function of Cyanox CY 1790 stems from the ability of its sterically hindered

phenolic groups to donate a hydrogen atom to reactive radicals, thereby neutralizing them and

terminating the degradation chain reaction of the host polymer. This process, however, leads to

the degradation of the antioxidant molecule itself.

The initial step in the degradation is the formation of a phenoxyl radical. This radical can then

undergo further reactions, such as radical-radical coupling and oxidation, to form various

transformation products. While specific degradation products of Cyanox CY 1790 under purely

thermal stress have not been definitively identified in the available literature, it is known that the

degradation of hindered phenolic antioxidants can lead to the formation of colored species,

such as quinone-methides, which can contribute to the discoloration of the stabilized material.

Experimental Protocols
Detailed experimental protocols are essential for the accurate and reproducible assessment of

thermal properties. The following are generalized methodologies for TGA and DSC analysis of

phenolic antioxidants, which can be adapted for Cyanox CY 1790.

Thermogravimetric Analysis (TGA) Protocol
Instrument: A calibrated thermogravimetric analyzer.

Sample Preparation: A small, representative sample of Cyanox CY 1790 (typically 5-10 mg)

is accurately weighed into a clean, inert sample pan (e.g., alumina or platinum).

Atmosphere: The analysis is typically performed under a controlled atmosphere, such as

high-purity nitrogen or air, at a constant flow rate (e.g., 20-50 mL/min).
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Heating Program: The sample is heated from ambient temperature to a final temperature

(e.g., 800-1000°C) at a constant heating rate (e.g., 10 or 20°C/min).

Data Analysis: The weight loss as a function of temperature is recorded. Key parameters to

be determined include the onset temperature of decomposition (Tonset), the temperature of

maximum weight loss rate (Tmax), and the percentage of residue at the final temperature.

Differential Scanning Calorimetry (DSC) Protocol
Instrument: A calibrated differential scanning calorimeter.

Sample Preparation: A small amount of Cyanox CY 1790 (typically 2-5 mg) is accurately

weighed into a clean, hermetically sealed aluminum pan. An empty, sealed aluminum pan is

used as a reference.

Atmosphere: The analysis is conducted under an inert atmosphere, such as nitrogen, at a

constant flow rate.

Heating Program: The sample and reference are subjected to a controlled temperature

program, which typically involves heating from ambient temperature to a temperature above

the melting point (e.g., 200°C) at a constant heating rate (e.g., 10°C/min).

Data Analysis: The heat flow to the sample is measured as a function of temperature. The

resulting DSC curve is analyzed to determine the melting point (typically taken as the peak of

the endotherm) and the enthalpy of fusion (ΔHf), which is the area under the melting peak.

Visualizations
Proposed Degradation Pathway of a Hindered Phenolic
Antioxidant
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Caption: Proposed degradation pathway of a hindered phenolic antioxidant like Cyanox CY
1790.

Experimental Workflow for Thermal Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1669380?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669380?utm_src=pdf-body
https://www.benchchem.com/product/b1669380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Thermal Analysis

Data Acquisition & Analysis

Cyanox CY 1790 Sample

Accurate Weighing

Placement in TGA/DSC Pan

TGA or DSC Instrument

Controlled Heating Program
(Inert/Oxidative Atmosphere)

Data Acquisition
(Weight vs. Temp or Heat Flow vs. Temp)

Data Analysis
(TGA: T_onset, T_max, Residue

DSC: Melting Point, ΔH_f)

Click to download full resolution via product page

Caption: General experimental workflow for TGA and DSC analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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